Cas no 876708-01-9 (Nucleoside-Analog-2)

Nucleoside-Analog-2 structure
Nucleoside-Analog-2 structure
Product Name:Nucleoside-Analog-2
CAS No:876708-01-9
MF:C9H11N5O6
MW:285.213541269302
CID:2601811
PubChem ID:25185460
Update Time:2024-10-26

Nucleoside-Analog-2 Chemical and Physical Properties

Names and Identifiers

    • Nucleoside-Analog-2
    • 2,4(1H,3H)-PyriMidinedione, 1-(4-C-azido-β-D-arabinofuranosyl)- (9CI)
    • 1-(4-C-Azido-β-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione (ACI)
    • A-D-arabinofuranosyl)- 9CI
    • SCHEMBL14188206
    • NCGC00485878-01
    • HY-77652
    • DA-66273
    • AKOS040744325
    • 1-[(2R,3S,4S,5R)-5-azido-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1-(4-C-azido-
    • MS-24061
    • 1-[(2R,3S,4S,5R)-5-azido-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 876708-01-9
    • BKB70801
    • CS-M1996
    • 2,4(1H,3H)-PyriMidinedione, 1-(4-C-azido-beta-D-arabinofuranosyl)- (9CI)
    • F85166
    • Inchi: 1S/C9H11N5O6/c10-13-12-9(3-15)6(18)5(17)7(20-9)14-2-1-4(16)11-8(14)19/h1-2,5-7,15,17-18H,3H2,(H,11,16,19)/t5-,6-,7+,9+/m0/s1
    • InChI Key: FHPJZSIIXUQGQE-XZMZPDFPSA-N
    • SMILES: N([C@]1([C@@H](O)[C@H](O)[C@H](N2C=CC(=O)NC2=O)O1)CO)=[N+]=[N-]

Computed Properties

  • Exact Mass: 285.07093309g/mol
  • Monoisotopic Mass: 285.07093309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -1.5
  • Topological Polar Surface Area: 134Ų

Nucleoside-Analog-2 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Nucleoside-Analog-2 Pricemore >>

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Nucleoside-Analog-2 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  3 h, rt
1.2 Reagents: Amberlyst 15 ;  acidified
Reference
The Design, Synthesis, and Antiviral Activity of 4'-Azidocytidine Analogues against Hepatitis C Virus Replication: The Discovery of 4'-Azidoarabinocytidine
Smith, David B.; et al, Journal of Medicinal Chemistry, 2009, 52(1), 219-223

Production Method 2

Reaction Conditions
1.1 Reagents: Diphenyl carbonate ,  Sodium bicarbonate Solvents: Dimethylformamide ;  14 h, 100 °C; 100 °C → rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  3 h, rt
2.2 Reagents: Amberlyst 15 ;  acidified
Reference
The Design, Synthesis, and Antiviral Activity of 4'-Azidocytidine Analogues against Hepatitis C Virus Replication: The Discovery of 4'-Azidoarabinocytidine
Smith, David B.; et al, Journal of Medicinal Chemistry, 2009, 52(1), 219-223

Nucleoside-Analog-2 Raw materials

Nucleoside-Analog-2 Preparation Products

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